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Compound of Interest

Compound Name: 4-Chloropyridazin-3-ol

Cat. No.: B156340 Get Quote

An In-Depth Technical Guide to 4-Chloropyridazin-3-ol

For researchers, scientists, and professionals engaged in drug development, a precise

understanding of chemical compounds is paramount. This guide provides core technical data

on 4-Chloropyridazin-3-ol, a heterocyclic compound of interest in medicinal chemistry.

Physicochemical Properties
4-Chloropyridazin-3-ol, also known by its CAS Number 1677-79-8, is a pyridazinone

derivative. The fundamental molecular characteristics of this compound are summarized below.

[1][2][3][4]

Property Value

Molecular Formula C₄H₃ClN₂O

Molecular Weight 130.53 g/mol

Chemical Structure
The structural arrangement of atoms within 4-Chloropyridazin-3-ol is crucial for understanding

its reactivity and potential interactions in biological systems. The diagram below illustrates its

chemical structure.

Caption: Chemical structure of 4-Chloropyridazin-3-ol.
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This guide serves as a foundational reference for 4-Chloropyridazin-3-ol, providing essential

data for laboratory and development applications. No experimental protocols were cited in the

provided information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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